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Compound of Interest

Compound Name: Allatotropin

Cat. No.: B570788

An In-depth Guide to the Pleiotropic Actions, Signaling Mechanisms, and Comparative Efficacy
of Allatotropin Family Peptides

Allatotropins (AT) are a family of insect neuropeptides that play a crucial role in a wide array
of physiological processes.[1][2] First identified for their potent stimulatory effect on the
biosynthesis of juvenile hormone (JH) by the corpora allata, their functions are now known to
extend to myoregulation, immune response, and circadian rhythm modulation.[1][3] This guide
provides a comprehensive functional comparison of Allatotropin orthologs, presenting
guantitative data, detailed experimental protocols, and visual representations of their signaling
pathways and relationships to aid researchers and drug development professionals in this field.

Quantitative Comparison of Allatotropin Orthologs

The functional potency of Allatotropin orthologs can be compared by examining their half-
maximal effective concentrations (EC50) in various bioassays. These values indicate the
concentration of a peptide required to elicit 50% of its maximal effect, with lower values
signifying higher potency. The table below summarizes the EC50 values for different
Allatotropin orthologs in activating their respective receptors, typically measured through
calcium imaging or juvenile hormone biosynthesis assays.
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Ortholog/A ] )
Species Assay Type Cell Line EC50 (nM) Reference
nalog
Manduca ) )
Manduca Calcium (Horodyski et
sexta AT ) CHO-PAM28 4.0
sexta Imaging al., 2011)
(Manse-AT)
Manduca Manduca Calcium (Horodyski et
_ CHO-PAM28  0.0085
sexta ATL-I sexta Imaging al., 2011)
Manduca Manduca Calcium (Horodyski et
_ CHO-PAM28  0.0372
sexta ATL-II sexta Imaging al., 2011)
Manduca Manduca Calcium (Horodyski et
] CHO-PAM28 3.6
sexta ATL-III sexta Imaging al., 2011)

Schistocerca ) ]
Schistocerca Calcium

gregaria AT ] ) CHO-PAM28 5.57 (Loon, 2015)
gregaria Imaging
(Schgr-AT)
Aedes Low
) Aedes Receptor
aegypti AT ) o CHO cells nanomolar [4]
aegypti Activation
(Aedae-AT) range
Bombyx mori
) Receptor (Yamanaka et
AT (Bommo- Bombyx mori o HEK293 cells ~10
AT) Activation al., 2008)

Allatotropin Signaling Pathway

Allatotropin peptides exert their effects by binding to a specific Class A G-protein coupled
receptor (GPCR) on the surface of target cells.[3] This interaction initiates intracellular signaling
cascades that primarily involve the Ggq and Gs protein pathways. Activation of the Gq protein
stimulates phospholipase C (PLC), which in turn leads to the production of inositol
trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from
intracellular stores, while DAG activates protein kinase C (PKC). Concurrently, activation of the
Gs protein stimulates adenylyl cyclase, leading to an increase in cyclic AMP (CAMP) levels,
which in turn activates protein kinase A (PKA). These pathways ultimately lead to the diverse
physiological responses attributed to Allatotropin.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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